Cas no 896046-60-9 (1-(4-bromophenyl)methylpiperidine-3-carboxylic acid)

• Product Name: 1-(4-bromophenyl)methylpiperidine-3-carboxylic acid
• CAS No: 896046-60-9
• MF: C₁₃H₁₇BrClNO₂
• MW: 334.636582136154
• CID: 714837
• PubChem ID: 53422135
• Update Time: 2025-04-19

1-(4-bromophenyl)methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylicacid, 1-[(4-bromophenyl)methyl]-
• 1-(4-BROMO-BENZYL)-PIPERIDINE-3-CARBOXYLIC ACID HYDROCHLORIDE
• 1-[(4-bromophenyl)methyl]piperidine-3-carboxylic acid;hydrochloride
• 1-(4-bromobenzyl)piperidine-3-carboxylic acid HCl
• 896046-60-9
• 1-(4-bromobenzyl)piperidine-3-carboxylic acid hydrochloride
• 1-(4-bromophenyl)methylpiperidine-3-carboxylic acid

• Inchi： 1S/C13H16BrNO2.ClH/c14-12-5-3-10(4-6-12)8-15-7-1-2-11(9-15)13(16)17;/h3-6,11H,1-2,7-9H2,(H,16,17);1H
• InChI Key： GUDVEFQLEZUUHA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1CCCC(C(=O)O)C1.Cl

Computed Properties

• Exact Mass: 297.03600
• Monoisotopic Mass: 333.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• PSA: 40.54000
• LogP: 2.68360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines